![molecular formula C12H14NNaO6S B12057854 sodium;2-[N-(carboxymethyl)-2,6-dimethylanilino]-2-oxoethanesulfonate](/img/structure/B12057854.png)
sodium;2-[N-(carboxymethyl)-2,6-dimethylanilino]-2-oxoethanesulfonate
Overview
Description
- Sodium carboxymethyl cellulose (CMC) is a derivative of cellulose, a natural polymer found in plant cell walls.
- It results from the partial or complete substitution of hydroxyl groups in cellulose with carboxymethyl groups.
- The sodium salt of CMC (sodium carboxymethyl cellulose) is commonly used in various applications due to its unique properties.
Preparation Methods
Synthetic Routes: CMC is synthesized from cellulose, typically derived from sources like cotton or wood.
Alkalization: Cellulose undergoes alkalization with sodium hydroxide (NaOH) to form alkali cellulose.
Carboxymethylation: Alkali cellulose reacts with chloroacetic acid to introduce carboxymethyl groups, yielding sodium carboxymethyl cellulose.
Chemical Reactions Analysis
Reactions: CMC is stable and doesn’t readily undergo chemical reactions.
Common Reagents: Sodium hydroxide (NaOH) and chloroacetic acid (ClCH₂COOH) are key reagents.
Major Products: The primary product is sodium carboxymethyl cellulose, which forms a water-soluble, viscous gel.
Scientific Research Applications
Food Industry: CMC serves as a thickener, emulsifier, and stabilizer in food products.
Pharmaceuticals: Used in tablet formulations, suspensions, and ophthalmic solutions.
Textile Industry: CMC enhances dye penetration and improves fabric quality.
Oil Drilling: CMC is employed as a drilling fluid additive.
Paper Industry: Enhances paper strength and retention of fillers.
Cosmetics: Found in creams, lotions, and shampoos.
Mechanism of Action
- CMC’s mechanism varies based on its application.
- In food, it thickens by forming a gel network.
- In pharmaceuticals, it enhances drug dissolution and stability.
- In textiles, it aids dye fixation.
- In drilling fluids, it controls viscosity.
Comparison with Similar Compounds
Similar Compounds: Other cellulose derivatives like methyl cellulose (MC) and hydroxypropyl methyl cellulose (HPMC).
Uniqueness: CMC’s solubility, viscosity, and stability set it apart.
Remember, sodium carboxymethyl cellulose finds widespread use across industries, making it a versatile and valuable compound
Properties
Molecular Formula |
C12H14NNaO6S |
|---|---|
Molecular Weight |
323.30 g/mol |
IUPAC Name |
sodium;2-[N-(carboxymethyl)-2,6-dimethylanilino]-2-oxoethanesulfonate |
InChI |
InChI=1S/C12H15NO6S.Na/c1-8-4-3-5-9(2)12(8)13(6-11(15)16)10(14)7-20(17,18)19;/h3-5H,6-7H2,1-2H3,(H,15,16)(H,17,18,19);/q;+1/p-1 |
InChI Key |
BSGUBTIVHBTTNF-UHFFFAOYSA-M |
Canonical SMILES |
CC1=C(C(=CC=C1)C)N(CC(=O)O)C(=O)CS(=O)(=O)[O-].[Na+] |
Origin of Product |
United States |
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